84-43-5

2-hydroxy-11H-benzo[a]carbazole-3-carboxylic acid

Usually In Stock

• CAS RN:
• 84-43-5

• Formula:
• C17H11NO3

• InChI:
• InChI=1S/C17H11NO3/c19-15-8-12-9(7-13(15)17(20)21)5-6-11-10-3-1-2-4-14(10)18-16(11)12/h1-8,18-19H,(H,20,21)

• InChIKey:
• ONMDNQFBIVCMAS-UHFFFAOYSA-N

• 2-hydroxy-11H-benzo[a]carbazole-3-carboxylic acid is a useful research compound. Its molecular formula is C17H11NO3 and its molecular weight is 277.27 g/mol. The purity is usually 95%.

Angiotensin I, val(5)-

Usually In Stock

• CAS RN:
• 484-43-5

• Formula:
• C61H87N17O14

• InChI:
• InChI=1S/C61H87N17O14/c1-32(2)22-40(62)51(82)71-43(25-37-28-65-30-68-37)53(84)74-45(24-35-12-8-7-9-13-35)59(90)78-21-11-15-47(78)56(87)72-44(26-38-29-66-31-69-38)55(86)77-50(34(5)6)58(89)73-42(23-36-16-18-39(79)19-17-36)54(85)76-49(33(3)4)57(88)70-41(14-10-20-67-61(63)64)52(83)75-46(60(91)92)27-48(80)81/h7-9,12-13,16-19,28-34,40-47,49-50,79H,10-11,14-15,20-27,62H2,1-6H3,(H,65,68)(H,66,69)(H,70,88)(H,71,82)(H,72,87)(H,73,89)(H,74,84)(H,75,83)(H,76,85)(H,77,86)(H,80,81)(H,91,92)(H4,63,64,67)/t40-,41-,42-,43-,44-,45-,46-,47-,49-,50-/m0/s1

• InChIKey:
• XUNYEIPUKIFIHI-OYFMMMBFSA-N

• Angiotensin I, val(5)-, also known as Angiotensin I, val(5)-, is a useful research compound. Its molecular formula is C61H87N17O14 and its molecular weight is 1282.4 g/mol. The purity is usually 95%.

4-Phenylpyridazine

Usually In Stock

• CAS RN:
• 92184-43-5

• Formula:
• C10H8N2

• InChI:
• InChI=1S/C10H8N2/c1-2-4-9(5-3-1)10-6-7-11-12-8-10/h1-8H

• InChIKey:
• VYPDRJDYVPYUJY-UHFFFAOYSA-N

• 4-Phenylpyridazine is a useful research compound. Its molecular formula is C10H8N2 and its molecular weight is 156.18 g/mol. The purity is usually 95%.

1,7,8,9-Tetrachloro-4-(3-chloro-4-methylphenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione

• CAS RN:
• 495384-43-5

• Formula:
• C18H14Cl5NO4

• InChI:
• InChI=1S/C18H14Cl5NO4/c1-7-4-5-8(6-9(7)19)24-14(25)10-11(15(24)26)17(23)13(21)12(20)16(10,22)18(17,27-2)28-3/h4-6,10-11H,1-3H3

• InChIKey:
• AFGWTDJJLINUPY-UHFFFAOYSA-N

• 1,7,8,9-Tetrachloro-4-(3-chloro-4-methylphenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione is a useful research compound. Its molecular formula is C18H14Cl5NO4 and its molecular weight is 485.6g/mol. The purity is usually 95%.

N-(3-acetamidophenyl)-2-((4-(2-((3,4-difluorophenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide

In Stock

• CAS RN:
• 953984-43-5

• Formula:
• C21H18F2N4O3S2

• InChI:
• InChI=1S/C21H18F2N4O3S2/c1-12(28)24-13-3-2-4-14(7-13)26-20(30)11-32-21-27-16(10-31-21)9-19(29)25-15-5-6-17(22)18(23)8-15/h2-8,10H,9,11H2,1H3,(H,24,28)(H,25,29)(H,26,30)

• InChIKey:
• SEFUKVPXDLYWQH-UHFFFAOYSA-N

• N-(3-acetamidophenyl)-2-((4-(2-((3,4-difluorophenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H18F2N4O3S2 and its molecular weight is 476.52. The purity is usually 95%.

3-(2-Methoxyphenoxy)benzoic acid

In Stock

• CAS RN:
• 500884-43-5

• Formula:
• C14H12O4

• InChI:
• InChI=1S/C14H12O4/c1-17-12-7-2-3-8-13(12)18-11-6-4-5-10(9-11)14(15)16/h2-9H,1H3,(H,15,16)

• InChIKey:
• KDDDUAZESJTRQZ-UHFFFAOYSA-N

• 3-(2-Methoxyphenoxy)benzoic acid is a useful research compound. Its molecular formula is C14H12O4 and its molecular weight is 244.24 g/mol. The purity is usually 95%.

2-(4-Cyanophenyl)-4'-iodoacetophenone

In Stock

• CAS RN:
• 898784-43-5

• Formula:
• C15H10INO

• InChI:
• InChI=1S/C15H10INO/c16-14-7-5-13(6-8-14)15(18)9-11-1-3-12(10-17)4-2-11/h1-8H,9H2

• InChIKey:
• FCMOEXPCHJZSIG-UHFFFAOYSA-N

• 2-(4-Cyanophenyl)-4'-iodoacetophenone is a useful research compound. Its molecular formula is C15H10INO and its molecular weight is 347.15 g/mol. The purity is usually 95%.

Tert-butyl 4-(3-chloropyrazin-2-yl)piperidine-1-carboxylate

In Stock

• CAS RN:
• 1349184-43-5

• Formula:
• C14H20ClN3O2

• InChI:
• InChI=1S/C14H20ClN3O2/c1-14(2,3)20-13(19)18-8-4-10(5-9-18)11-12(15)17-7-6-16-11/h6-7,10H,4-5,8-9H2,1-3H3

• InChIKey:
• GXHWVQHGSSFVLR-UHFFFAOYSA-N

• Tert-butyl 4-(3-chloropyrazin-2-yl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C14H20ClN3O2 and its molecular weight is 297.78 g/mol. The purity is usually 95%.

Oseltamivir-d3 Acid

In Stock

• CAS RN:
• 1242184-43-5

• Formula:
• C14H24N2O4

• InChI:
• InChI=1S/C14H24N2O4/c1-4-10(5-2)20-12-7-9(14(18)19)6-11(15)13(12)16-8(3)17/h7,10-13H,4-6,15H2,1-3H3,(H,16,17)(H,18,19)/i3D3

• InChIKey:
• NENPYTRHICXVCS-HPRDVNIFSA-N

• Oseltamivir-d3 Acid is a useful research compound. Its molecular formula is C14H24N2O4 and its molecular weight is 287.37 g/mol. The purity is usually 95%.

tert-Butyl 3-(piperazin-1-ylmethyl)piperidine-1-carboxylate

In Stock

• CAS RN:
• 1519484-43-5

• Formula:
• C15H29N3O2

• InChI:
• InChI=1S/C15H29N3O2/c1-15(2,3)20-14(19)18-8-4-5-13(12-18)11-17-9-6-16-7-10-17/h13,16H,4-12H2,1-3H3

• InChIKey:
• DOGRKKFAWSBARB-UHFFFAOYSA-N

• Tert-Butyl 3-(piperazin-1-ylmethyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C15H29N3O2 and its molecular weight is 283.41. The purity is usually 95%.

(4-(Cyclopropylsulfonyl)piperazin-1-yl)(3-(pyridin-2-yloxy)phenyl)methanone

In Stock

• CAS RN:
• 1797084-43-5

• Formula:
• C19H21N3O4S

• InChI:
• InChI=1S/C19H21N3O4S/c23-19(21-10-12-22(13-11-21)27(24,25)17-7-8-17)15-4-3-5-16(14-15)26-18-6-1-2-9-20-18/h1-6,9,14,17H,7-8,10-13H2

• InChIKey:
• SMRPOLFLELTHQT-UHFFFAOYSA-N

• (4-(Cyclopropylsulfonyl)piperazin-1-yl)(3-(pyridin-2-yloxy)phenyl)methanone is a useful research compound. Its molecular formula is C19H21N3O4S and its molecular weight is 387.45. The purity is usually 95%.

3-cyano-N-(2-hydroxy-3-(2-oxopyridin-1(2H)-yl)propyl)benzamide

In Stock

• CAS RN:
• 1797284-43-5

• Formula:
• C16H15N3O3

• InChI:
• InChI=1S/C16H15N3O3/c17-9-12-4-3-5-13(8-12)16(22)18-10-14(20)11-19-7-2-1-6-15(19)21/h1-8,14,20H,10-11H2,(H,18,22)

• InChIKey:
• BZZQIUXEQSUNDK-UHFFFAOYSA-N

• 3-cyano-N-(2-hydroxy-3-(2-oxopyridin-1(2H)-yl)propyl)benzamide is a useful research compound. Its molecular formula is C16H15N3O3 and its molecular weight is 297.314. The purity is usually 95%.

7-hydroxy-2-(2-thienyl)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one

In Stock

• CAS RN:
• 1823984-43-5

• Formula:
• C10H9N3O2S

• InChI:
• InChI=1S/C10H9N3O2S/c14-9-5-11-10(15)7-4-6(12-13(7)9)8-2-1-3-16-8/h1-4,9,14H,5H2,(H,11,15)

• InChIKey:
• QDRNIIHYIYDPBI-UHFFFAOYSA-N

• 7-hydroxy-2-(2-thienyl)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one is a useful research compound. Its molecular formula is C10H9N3O2S and its molecular weight is 235.26. The purity is usually 95%.

1-(8-Chloro-3-(methylthio)-6-(trifluoromethyl)imidazo[1,5-a]pyridin-1-yl)-2,2,2-trifluoroethanone

In Stock

• CAS RN:
• 1823184-43-5

• Formula:
• C11H5ClF6N2OS

• InChI:
• InChI=1S/C11H5ClF6N2OS/c1-22-9-19-6(8(21)11(16,17)18)7-5(12)2-4(3-20(7)9)10(13,14)15/h2-3H,1H3

• InChIKey:
• NAYMGCOBCWRMSY-UHFFFAOYSA-N

• 1-(8-Chloro-3-(methylthio)-6-(trifluoromethyl)imidazo[1,5-a]pyridin-1-yl)-2,2,2-trifluoroethanone is a useful research compound. Its molecular formula is C11H5ClF6N2OS and its molecular weight is 362.68 g/mol. The purity is usually 95%.

2-[1-(5-Bromopyrimidin-2-yl)piperidin-4-yl]-6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-one

Usually In Stock

• CAS RN:
• 2379984-43-5

• Formula:
• C18H20BrN7O

• InChI:
• InChI=1S/C18H20BrN7O/c1-12-9-13(2)25(22-12)16-3-4-17(27)26(23-16)15-5-7-24(8-6-15)18-20-10-14(19)11-21-18/h3-4,9-11,15H,5-8H2,1-2H3

• InChIKey:
• SXQZLKFQCOIXJM-UHFFFAOYSA-N

• 2-[1-(5-Bromopyrimidin-2-yl)piperidin-4-yl]-6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-one is a useful research compound. Its molecular formula is C18H20BrN7O and its molecular weight is 430.31. The purity is usually 95%.

Lisavanbulin

Usually In Stock

• CAS RN:
• 1263384-43-5

• Formula:
• C26H31Cl2N9O3

• InChI:
• InChI=1S/C26H29N9O3.2ClH/c27-13-4-3-6-19(29)26(37)31-18-11-9-17(10-12-18)22(36)16-35-21-8-2-1-7-20(21)32-25(35)23-24(34-38-33-23)30-15-5-14-28;;/h1-2,7-12,19H,3-6,13,15-16,27,29H2,(H,30,34)(H,31,37);2*1H/t19-;;/m0../s1

• InChIKey:
• AOKATNWVGVIXOQ-TXEPZDRESA-N

• Lisavanbulin, also known as BAL-101553, is an orally available, highly water-soluble lysine prodrug of the synthetic small molecule BAL-27862 with potential antitumor activity. Upon administration of BAL101553 and conversion into the active form BAL-27862, this agent binds to tubulin at a site distinct from the vinca-alkaloid-binding site, and prevents tubulin polymerization and destabilizes microtubules, ultimately leading to cell cycle arrest, blockage of cell division and an induction of cell death in cancer cells.